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Compound of Interest

Compound Name: 2-Hydroxy Irinotecan-d10
CAS No.: 1346597-30-5
Cat. No.: B584396
Get Quote
. J

Executive Summary & Material Intelligence

2-Hydroxy Irinotecan-d10 is a stable isotope-labeled metabolite of the antineoplastic agent
Irinotecan (CPT-11).[1] While primarily used as an internal standard in mass spectrometry (LC-
MS/MS), it retains the potent cytotoxic, mutagenic, and teratogenic properties of its parent
compound.

The "d10" label (deuteration) does not mitigate toxicity. The biological activity of the
camptothecin scaffold remains intact.[1] Therefore, this substance must be managed under the
strictest protocols for Antineoplastic/Cytotoxic Waste, not general chemical waste.

Physicochemical & Hazard Profile
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Property Specification Operational Implication
Camptothecin Derivative High Potency: Direct DNA

Compound Type i - .
(Topoisomerase | Inhibitor) damage mechanism.[1][2]

High Value: Requires inventory

Isotope Label Deuterium (d10) reconciliation before disposal.

[1]

] - Inhalation Risk: Aerosolization
) Solid (Lyophilized powder) or ) ]
Physical State ] of powder is the primary
Solution (Methanol/DMSO)
exposure vector.[1]

Hazardous Waste Incineration Required: Landfill
RCRA Status ) ] ) ) o
(Pharmaceutical) disposal is strictly prohibited.[1]
Liquid Waste: Do not pour
Solubility Soluble in DMSO, Methanol down drains.[1] Segregate

organic solvents.[1]

Core Directive: The "Bulk" vs. "Trace" Distinction

Effective disposal relies on correctly categorizing the waste stream.[1] In a laboratory setting
handling reference standards, you will encounter two distinct scenarios.

o Trace Waste (RCRA Empty): Vials containing <3% of original capacity (residue only).[1]

o Bulk Waste (Hazardous): Expired stock solutions, failed experiments, spill cleanup materials,
or vials containing >3% volume.

Field Insight: Because 2-Hydroxy Irinotecan-d10 is a high-potency reference standard,
default to "Bulk Waste" protocols for any non-empty container to ensure maximum safety and
compliance.

Step-by-Step Disposal Protocol
Phase 1: Personal Protective Equipment (PPE)

Before handling waste containers, don the following:
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e Double Nitrile Gloves: Outer glove extended over cuff.[1]
o Chemotherapy-Rated Gown: Polyethylene-coated, closed front.[1]

o Respiratory Protection: N95 minimum; P100 or PAPR recommended if handling open
powder.[1]

o Eye Protection: Chemical splash goggles (safety glasses are insufficient for liquid handling).

[1]

Phase 2: Waste Segregation & Packaging[1]
Scenario A: Expired/Unused Stock (Bulk Waste)[1]

e Container: Use a Black RCRA Hazardous Waste Container.
o Labeling: Must be labeled "Hazardous Waste - Cytotoxic/Antineoplastic."[1]
e Action:

o Keep the substance in its original primary vial.[1]

o Place the primary vial into a clear, sealable secondary bag (e.g., Ziploc) to contain
potential breakage.[1]

o Deposit directly into the Black Bin.[1]

Scenario B: HPLC Effluent (Liquid Waste)

o Context: LC-MS/MS analysis generates liquid waste containing trace d10 standard.
» Container: Dedicated satellite accumulation carboy labeled "Cytotoxic Liquid Waste."[1]
e Action:

o Do not mix with general organic solvent waste.[1]

o Ensure the carboy is stored in secondary containment (tray).

o When full, cap tightly and transfer to the Black Bin incineration stream.[1]
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Scenario C: Empty Vials (Trace Waste)

o Definition: The vial has been drawn down via syringe/pipette and is visually empty.[1]
o Container:Yellow Trace Chemotherapy Waste Container.[1]
e Action:

o Do not rinse the vial (rinsing creates more hazardous liquid waste).[1]

o Discard needles/syringes as one unit into the Yellow Sharps Container.

o Discard the vial into the Yellow Bin.

Phase 3: Final Destruction[1]

o Method: High-Temperature Incineration.[1]

» Requirement: The facility receiving the waste must be permitted to handle cytotoxic
pharmaceuticals.[1]

» Prohibition: Never autoclave cytotoxic waste (this can volatilize the compounds) and never
discharge to sewer.[1]

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logic flow for determining the correct waste stream for 2-
Hydroxy Irinotecan-d10.
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Waste Generated:
2-Hydroxy Irinotecan-d10

Accidental Release

Is the waste Liquid or Solid?

Liquid Solid/Vial Spill Cleanup Material

Is the container 'RCRA Empty'?

- -
Liquid Source? (<3% remaining)

Dilute oncentrated es (Empty)

TRACE WASTE STREAM
HPLC/LC-MS Effluent Expired/Unused Stock (Yellow Bin)
Incineration (Waste-to-Energy)

No (Residue >3%)

Segregated Carboy

BULK HAZARDOUS STREAM

(Black Bin)
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision logic for segregating 2-Hydroxy Irinotecan-d10 waste streams based on

physical state and volume.

Emergency Response: Spill Containment

If a vial of 2-Hydroxy Irinotecan-d10 breaks:

Evacuate & Isolate: Clear the immediate area.[1][3] Post "Do Not Enter" signage.[1]

PPE Upgrade: Wear double gloves, gown, shoe covers, and a full-face respirator if powder is
aerosolized.[1]

Containment:
o Powder: Cover with a damp absorbent pad (do not sweep, which creates dust).[1]
o Liquid: Cover with a spill pillow or absorbent mats.[1]

Deactivation: Clean the area with a 5.25% Sodium Hypochlorite (Bleach) solution, followed
by a Sodium Thiosulfate rinse to neutralize the bleach.[1]

o Note: Bleach oxidizes the camptothecin ring structure, aiding in deactivation [1].[1]

Disposal: All cleanup materials (pads, gloves, broken glass) are Bulk Hazardous Waste
(Black Bin).

Regulatory Framework & Compliance

This protocol is grounded in the following regulatory standards:

NIOSH (USA): Irinotecan is listed on the NIOSH List of Antineoplastic and Other Hazardous
Drugs in Healthcare Settings (Table 1).[1] Handlers must follow USP <800> guidelines for
containment [2].

EPA (USA): While not explicitly P-listed, Irinotecan waste is regulated under RCRA
(Resource Conservation and Recovery Act) as hazardous pharmaceutical waste due to its
toxicity profile.[1] The "Sewer Ban" (40 CFR Part 266 Subpart P) strictly prohibits pouring
these pharmaceuticals down the drain [3].[1]
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OSHA (USA): Employers must have a Hazard Communication Standard (HCS) program that
includes labeling and SDS availability for this compound [4].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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